Development of a novel isotype organic heterojunction diode consisting of poly{7-spiro(9-fluorenyl)cyclopentadithiophene} and poly(3-octylthiophene)
Journal of Materials Chemistry Pub Date: 2003-08-04 DOI: 10.1039/B304377K
Abstract
The interfacial properties of a novel isotype polymeric heterojunction device consisting of poly(3-octylthiophene)
(POT) and poly{7-spiro(9-fluorenyl)cyclopentadithiophene}
(PSFT) were studied using current–voltage (I–V) characteristics. The heterojunction diode was fabricated by sequential electrochemical
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